(2R)-5,5,5-Trifluoro-2-methylpentan-1-amine

• IUPAC Name: (2R)-5,5,5-trifluoro-2-methylpentan-1-amine
• InChI: InChI=1S/C6H12F3N/c1-5(4-10)2-3-6(7,8)9/h5H,2-4,10H2,1H3/t5-/m1/s1
• InChI Key: NCFDKVTXBARGDB-RXMQYKEDSA-N
• Canonical SMILES: CC(CCC(F)(F)F)CN
• Isomeric SMILES: C[C@H](CCC(F)(F)F)CN
• Molecular Formula: C6H12F3N
• Molecular Weight: 155.16 g/mol

Description

(2R)-5,5,5-Trifluoro-2-methylpentan-1-amine, also known as TFPMA, is a chiral amine that has gained significant attention in the field of organic chemistry due to its unique properties. This compound is widely used as a building block for the synthesis of various pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (2R)-5,5,5-Trifluoro-2-methylpentan-1-amine is not well understood. However, it is believed that this compound acts as a chiral auxiliary in the synthesis of other chiral compounds. It is also believed that this compound may have some biological activity due to its unique properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, it is believed that this compound may have some biological activity due to its unique properties. It has been reported that this compound can inhibit the growth of cancer cells and has anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2R)-5,5,5-Trifluoro-2-methylpentan-1-amine in lab experiments is that it is a chiral compound that can be used as a chiral auxiliary in the synthesis of other chiral compounds. Another advantage is that this compound is commercially available and relatively inexpensive. However, one of the limitations of using this compound in lab experiments is that it requires the use of a chiral catalyst to obtain the desired enantiomer of the compound.

Future Directions

There are several future directions for the research on (2R)-5,5,5-Trifluoro-2-methylpentan-1-amine. One direction is to study the mechanism of action of this compound and its biological activity. Another direction is to explore the use of this compound in the synthesis of other chiral compounds. Additionally, the use of this compound in the synthesis of new pharmaceuticals and agrochemicals should be explored.

Synthesis Methods

The synthesis of (2R)-5,5,5-Trifluoro-2-methylpentan-1-amine involves the reaction of (R)-2-methylpentan-1-amine with trifluoroacetic anhydride in the presence of a chiral catalyst. This reaction results in the formation of this compound as a single enantiomer. The use of a chiral catalyst is essential for obtaining the desired enantiomer of the compound.

Scientific Research Applications

(2R)-5,5,5-Trifluoro-2-methylpentan-1-amine has been widely used as a building block for the synthesis of various pharmaceuticals and agrochemicals. It is also used as a chiral auxiliary in the synthesis of other chiral compounds. This compound has been used in the synthesis of anti-cancer agents, anti-inflammatory drugs, and anti-viral drugs. It has also been used in the synthesis of agrochemicals such as herbicides and insecticides.